Cas no 1955543-57-3 (2-[3-[3-(9,9-Dimethylfluoren-2-yl)phenyl]phenyl]-4,6-diphenyl-1,3,5-triazine)

• Product Name: 2-[3-[3-(9,9-Dimethylfluoren-2-yl)phenyl]phenyl]-4,6-diphenyl-1,3,5-triazine
• CAS No: 1955543-57-3
• MF: C₄₂H₃₁N₃
• MW: 577.7156
• MDL: MFCD32670209
• CID: 4738509
• PubChem ID: 121450606
• Update Time: 2025-05-21

2-[3-[3-(9,9-Dimethylfluoren-2-yl)phenyl]phenyl]-4,6-diphenyl-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2-(3'-(9,9-Dimethyl-9H-fluoren-2-yl)-[1,1'-biphenyl]-3-yl)-4,6-diphenyl-1,3,5-triazine
• 2-[3-[3-(9,9-Dimethylfluoren-2-yl)phenyl]phenyl]-4,6-diphenyl-1,3,5-triazine
• 1955543-57-3
• SCHEMBL17887032
• 2-[3'-(9,9-dimethyl-9H-fluoren-2-yl)[1,1'-biphenyl]-3-yl]-4,6-diphenyl-1,3,5-triazine
• MFCD32670209
• G66803
• 2-[3 inverted exclamation mark -(9,9-Dimethyl-9H-fluoren-2-yl)-3-biphenylyl]-4,6-diphenyl-1,3,5-triazine
• SY283567

• MDL： MFCD32670209
• Inchi： 1S/C42H31N3/c1-42(2)37-22-10-9-21-35(37)36-24-23-33(27-38(36)42)31-18-11-17-30(25-31)32-19-12-20-34(26-32)41-44-39(28-13-5-3-6-14-28)43-40(45-41)29-15-7-4-8-16-29/h3-27H,1-2H3
• InChI Key： CUDDLYMAQMEZDS-UHFFFAOYSA-N
• SMILES： N1C(C2C([H])=C([H])C([H])=C([H])C=2[H])=NC(C2C([H])=C([H])C([H])=C([H])C=2[H])=NC=1C1=C([H])C([H])=C([H])C(=C1[H])C1C([H])=C([H])C([H])=C(C=1[H])C1C([H])=C([H])C2C3=C([H])C([H])=C([H])C([H])=C3C(C([H])([H])[H])(C([H])([H])[H])C=2C=1[H]

Computed Properties

• Exact Mass: 577.251798002g/mol
• Monoisotopic Mass: 577.251798002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 45
• Rotatable Bond Count: 5
• Complexity: 924
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 10.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-[3-[3-(9,9-Dimethylfluoren-2-yl)phenyl]phenyl]-4,6-diphenyl-1,3,5-triazine

Comprehensive Overview of 2-[3-[3-(9,9-Dimethylfluoren-2-yl)phenyl]phenyl]-4,6-diphenyl-1,3,5-triazine (CAS No. 1955543-57-3)

The compound 2-[3-[3-(9,9-Dimethylfluoren-2-yl)phenyl]phenyl]-4,6-diphenyl-1,3,5-triazine (CAS No. 1955543-57-3) is a highly specialized organic molecule that has garnered significant attention in the fields of organic electronics, optoelectronics, and advanced materials science. With its unique structural features, including a triazine core and fluorene derivatives, this compound exhibits exceptional thermal stability, high electron affinity, and excellent light-emitting properties, making it a promising candidate for applications in OLEDs (Organic Light-Emitting Diodes), photovoltaic devices, and sensors.

In recent years, the demand for high-performance organic semiconductors has surged, driven by advancements in flexible electronics and green energy solutions. Researchers and industry professionals are increasingly exploring triazine-based compounds like 2-[3-[3-(9,9-Dimethylfluoren-2-yl)phenyl]phenyl]-4,6-diphenyl-1,3,5-triazine due to their ability to enhance device efficiency and longevity. This compound's electron-transporting properties and tunable photophysical characteristics align perfectly with the growing focus on sustainable technology and energy-efficient displays.

One of the most frequently searched topics in the context of organic electronic materials is their synthesis and scalability. The preparation of 2-[3-[3-(9,9-Dimethylfluoren-2-yl)phenyl]phenyl]-4,6-diphenyl-1,3,5-triazine typically involves multi-step organic reactions, including Suzuki coupling and cyclization techniques, which are well-documented in peer-reviewed journals. Its high purity and structural integrity are critical for achieving optimal performance in end-use applications, a point often emphasized in material science forums and research publications.

Another area of interest is the compound's role in next-generation display technologies. As consumers and manufacturers alike seek brighter, more durable, and energy-saving screens, 2-[3-[3-(9,9-Dimethylfluoren-2-yl)phenyl]phenyl]-4,6-diphenyl-1,3,5-triazine has emerged as a key enabler. Its high quantum yield and excellent charge mobility make it ideal for use in blue-emitting OLEDs, a segment that has historically faced challenges in efficiency and stability. This aligns with the broader industry trend toward eco-friendly electronics and reduced power consumption.

Beyond displays, this compound is also being investigated for its potential in organic photovoltaics (OPVs). With the global push toward renewable energy, researchers are exploring how triazine derivatives can improve the light-harvesting efficiency of solar cells. The rigid molecular structure and extended conjugation of 2-[3-[3-(9,9-Dimethylfluoren-2-yl)phenyl]phenyl]-4,6-diphenyl-1,3,5-triazine contribute to its ability to absorb a broad spectrum of sunlight, a feature highly sought after in third-generation solar cells.

In summary, 2-[3-[3-(9,9-Dimethylfluoren-2-yl)phenyl]phenyl]-4,6-diphenyl-1,3,5-triazine (CAS No. 1955543-57-3) represents a cutting-edge material with vast potential across multiple high-tech industries. Its versatility, performance, and alignment with sustainability goals make it a subject of ongoing research and commercial interest. As the demand for advanced organic materials continues to grow, this compound is poised to play a pivotal role in shaping the future of optoelectronics and energy solutions.